Cas no 1134331-51-3 (Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate)

• Product Name: Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate
• CAS No: 1134331-51-3
• MF: C₂₇H₃₇N₃O₃
• MW: 451.600987195969
• CID: 4680653
• Update Time: 2025-10-31

Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{1-benzyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]piperidin-3-yl}propanoate
• Methyl 3-{1-benzyl-4-[4-(2-methoxyphenyl)-piperazin-1-yl]piperidin-3-yl}propanoate
• 3-piperidinepropanoic acid, 4-[4-(2-methoxyphenyl)-1-piperazinyl]-1-(phenylmethyl)-, methyl ester
• Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate

• Inchi： 1S/C27H37N3O3/c1-32-26-11-7-6-10-25(26)30-18-16-29(17-19-30)24-14-15-28(20-22-8-4-3-5-9-22)21-23(24)12-13-27(31)33-2/h3-11,23-24H,12-21H2,1-2H3
• InChI Key： OIJYVUARTLZTEQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1CN(CC2C=CC=CC=2)CCC1N1CCN(C2C=CC=CC=2OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 589
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate

Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate (CAS No. 1134331-51-3): An Overview

Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate (CAS No. 1134331-51-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and psychiatric conditions.

The chemical structure of Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate is composed of a central piperidine ring substituted with a benzyl group and a piperazine moiety, which is further substituted with a 2-methoxyphenyl group. The presence of these functional groups imparts unique pharmacological properties to the compound, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate in modulating neurotransmitter systems. Specifically, it has been shown to exhibit affinity for serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. This property makes it a promising lead compound for the development of novel antidepressants and anxiolytics.

In addition to its serotonin receptor activity, Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate has also demonstrated potential as a dopamine D₂ receptor antagonist. Dopamine D₂ receptors are implicated in various neurological disorders, including schizophrenia and Parkinson's disease. The ability to modulate these receptors could lead to the development of more effective treatments for these conditions.

The pharmacokinetic properties of Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate have been extensively studied to ensure its suitability for clinical applications. Research has shown that it exhibits favorable oral bioavailability and good blood-brain barrier penetration, which are essential characteristics for a drug targeting central nervous system disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate. Preliminary results have been promising, with the compound demonstrating significant therapeutic effects in preclinical models of depression and anxiety. These findings have sparked interest among pharmaceutical companies and researchers alike, leading to increased investment in further development and optimization of this compound.

Beyond its therapeutic potential, Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-ylpiperidin-3-yl}propanoate has also been studied for its use as a research tool. Its ability to selectively target specific neurotransmitter receptors makes it valuable for investigating the underlying mechanisms of various neurological and psychiatric disorders. This application has contributed to advancements in our understanding of these complex conditions and may pave the way for the discovery of new therapeutic targets.

In conclusion, Methyl 3-{1-Benzyl-4-4-(2-methoxyphenyl)-piperazin-1-yipiperidin - 3 - yl}propanoate (CAS No. 1134331 - 51 - 3) represents a promising compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and pharmacological properties make it an exciting area of focus for ongoing studies and future drug development efforts.